Cas no 14781-81-8 (Dithionate)

Dithionate structure
Dithionate structure
Product Name:Dithionate
CAS No:14781-81-8
MF:O6S2
MW:160.126398086548
CID:188437
PubChem ID:3082075
Update Time:2025-04-19

Dithionate Chemical and Physical Properties

Names and Identifiers

    • Dithionate
    • Q281547
    • dithionate(2-)
    • DTXSID60163807
    • [S2O6](2-)
    • CHEBI:29209
    • [O3SSO3](2-)
    • metabisulphate
    • Dithionate (S2O62-)
    • bis(trioxidosulfate)(S--S)(2-)
    • Dithionic acid, ion(2-)
    • 14781-81-8
    • 2,2,3,3-tetraoxido-1,4-dioxy-2,3-disulfy-[4]catenate(2-)
    • RMGVZKRVHHSUIM-UHFFFAOYSA-L
    • Inchi: 1S/H2O6S2/c1-7(2,3)8(4,5)6/h(H,1,2,3)(H,4,5,6)/p-2
    • InChI Key: RMGVZKRVHHSUIM-UHFFFAOYSA-L
    • SMILES: S(=O)(=O)([O-])S(=O)(=O)[O-]

Computed Properties

  • Exact Mass: 159.9136
  • Monoisotopic Mass: 159.914
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2
  • Topological Polar Surface Area: 131Ų

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 114.4
  • LogP: 0.15340

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